Cas no 57585-52-1 (2H-1-Benzopyran-2-one, 5,8-dimethoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 5,8-dimethoxy-
• CAS No: 57585-52-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 344871
• PubChem ID: 609839
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 5,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5,8-dimethoxy-
• 5,8-dimethoxychromen-2-one
• 5,8-Dimethoxycumarin
• YITSCFOPPAUZLM-UHFFFAOYSA-N
• 5,8-Dimethoxycoumarin
• DTXSID90346126
• 5,8-Dimethoxy-2H-chromen-2-one #
• 57585-52-1

• Inchi： 1S/C11H10O4/c1-13-8-4-5-9(14-2)11-7(8)3-6-10(12)15-11/h3-6H,1-2H3
• InChI Key： YITSCFOPPAUZLM-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=CC=C(C1=2)OC)OC)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives